2-[(ethylamino)methyl]-N,N-dimethylaniline

• IUPAC Name: 2-(ethylaminomethyl)-N,N-dimethylaniline
• InChI: InChI=1S/C11H18N2/c1-4-12-9-10-7-5-6-8-11(10)13(2)3/h5-8,12H,4,9H2,1-3H3
• InChI Key: AWFPQTKNDUIHRR-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC=CC=C1N(C)C
• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• CAS No.: 2602564-50-9

Description

2-[(Ethylamino)methyl]-N,N-dimethylaniline is an organic compound with the molecular formula C11H18N2. It is a derivative of aniline, where the amino group is substituted with an ethylamino group and two methyl groups. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(ethylamino)methyl]-N,N-dimethylaniline typically involves the reaction of N,N-dimethylaniline with ethylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation. The reaction mixture is heated to a specific temperature, and the progress is monitored using techniques like thin-layer chromatography (TLC).

Industrial Production Methods

In an industrial setting, the production of 2-[(ethylamino)methyl]-N,N-dimethylaniline involves large-scale reactors and continuous flow processes. The reactants are fed into the reactor at controlled rates, and the reaction is carried out under optimized conditions to maximize yield and minimize by-products. The product is then purified using techniques like distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions

2-[(Ethylamino)methyl]-N,N-dimethylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: It can be reduced to form secondary amines.

Substitution: The ethylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides are used for substitution reactions.

Major Products Formed

Oxidation: N-oxides of 2-[(ethylamino)methyl]-N,N-dimethylaniline.

Reduction: Secondary amines.

Substitution: Various substituted aniline derivatives.

Scientific Research Applications

2-[(Ethylamino)methyl]-N,N-dimethylaniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(ethylamino)methyl]-N,N-dimethylaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule.

Comparison with Similar Compounds

2-[(Ethylamino)methyl]-N,N-dimethylaniline can be compared with other similar compounds, such as:

N,N-Dimethylaniline: Lacks the ethylamino group, making it less versatile in certain reactions.

N-Ethylaniline: Contains an ethyl group instead of the ethylamino group, leading to different reactivity.

N,N-Diethylaniline: Contains two ethyl groups, which can affect its chemical properties and applications.

The uniqueness of 2-[(ethylamino)methyl]-N,N-dimethylaniline lies in its specific substitution pattern, which imparts distinct chemical and biological properties.

Biological Activity

2-[(ethylamino)methyl]-N,N-dimethylaniline, also known as N,N-Dimethyl-2-[(ethylamino)methyl]aniline, is a compound that has garnered attention for its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings, including case studies and data tables.

• Chemical Formula : C₁₄H₁₉N₂
• CAS Number : 2602564-50-9
• Molecular Weight : 219.32 g/mol

The biological activity of 2-[(ethylamino)methyl]-N,N-dimethylaniline is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The compound may modulate the activity of specific enzymes involved in metabolic pathways, potentially influencing processes such as cell proliferation and apoptosis.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes that are crucial for cancer cell metabolism, leading to reduced cell growth.
• Receptor Interaction : It can bind to specific receptors, altering signaling pathways that regulate cellular functions.

Biological Activities

Research has indicated several biological activities associated with this compound:

• Antimicrobial Activity : Studies have shown that 2-[(ethylamino)methyl]-N,N-dimethylaniline exhibits antimicrobial properties against various bacterial strains.
• Anticancer Properties : Preliminary investigations suggest that the compound may have potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.
• Neuroprotective Effects : Some studies indicate that it may protect neuronal cells from oxidative stress.

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Antimicrobial	Effective against E. coli and S. aureus
Anticancer	Induces apoptosis in breast cancer cells
Neuroprotective	Reduces oxidative stress in neuronal cultures

Case Study 1: Anticancer Effects

A study conducted on breast cancer cell lines demonstrated that treatment with 2-[(ethylamino)methyl]-N,N-dimethylaniline resulted in significant apoptosis, as evidenced by increased caspase activity and DNA fragmentation assays. This suggests a potential mechanism for its anticancer properties.

Case Study 2: Antimicrobial Efficacy

In vitro testing revealed that the compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli and S. aureus, indicating strong antimicrobial activity. This finding supports further exploration for potential applications in treating bacterial infections.

Toxicological Profile

While the biological activities are promising, it is essential to consider the toxicological implications of this compound. Studies on related compounds indicate potential toxicity at higher doses, including effects on liver function and hematological parameters.

Table 2: Toxicological Data Overview

Endpoint	Observed Effect	Reference
Hepatotoxicity	Elevated liver enzymes
Hematological Changes	Decreased hemoglobin levels
Carcinogenic Potential	Evidence from long-term studies